Zafirlukast m-Tolyl Isomer
Zafirlukast m-Tolyl Isomer
Brand Name:
Vulcanchem
CAS No.:
1159195-69-3
VCID:
VC0136689
InChI:
InChI=1S/C31H33N3O6S/c1-20-7-6-10-26(15-20)41(37,38)33-30(35)22-12-11-21(29(17-22)39-3)16-23-19-34(2)28-14-13-24(18-27(23)28)32-31(36)40-25-8-4-5-9-25/h6-7,10-15,17-19,25H,4-5,8-9,16H2,1-3H3,(H,32,36)(H,33,35)
SMILES:
CC1=CC(=CC=C1)S(=O)(=O)NC(=O)C2=CC(=C(C=C2)CC3=CN(C4=C3C=C(C=C4)NC(=O)OC5CCCC5)C)OC
Molecular Formula:
C31H33N3O6S
Molecular Weight:
575.68
Zafirlukast m-Tolyl Isomer
CAS No.: 1159195-69-3
Reference Standards
VCID: VC0136689
Molecular Formula: C31H33N3O6S
Molecular Weight: 575.68
| CAS No. | 1159195-69-3 |
|---|---|
| Product Name | Zafirlukast m-Tolyl Isomer |
| Molecular Formula | C31H33N3O6S |
| Molecular Weight | 575.68 |
| IUPAC Name | cyclopentyl N-[3-[[2-methoxy-4-[(3-methylphenyl)sulfonylcarbamoyl]phenyl]methyl]-1-methylindol-5-yl]carbamate |
| Standard InChI | InChI=1S/C31H33N3O6S/c1-20-7-6-10-26(15-20)41(37,38)33-30(35)22-12-11-21(29(17-22)39-3)16-23-19-34(2)28-14-13-24(18-27(23)28)32-31(36)40-25-8-4-5-9-25/h6-7,10-15,17-19,25H,4-5,8-9,16H2,1-3H3,(H,32,36)(H,33,35) |
| Standard InChIKey | CXQBGQANHHFUKA-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)S(=O)(=O)NC(=O)C2=CC(=C(C=C2)CC3=CN(C4=C3C=C(C=C4)NC(=O)OC5CCCC5)C)OC |
| Synonyms | N-[3-[[2-Methoxy-4-[[[(3-methylphenyl)sulfonyl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic Acid Cyclopentyl Ester; Zafirlukast Related Compound D; Cyclopentyl 3-[2-Methoxy-4-(m-tolylsulfonylcarbamoyl)benzyl]-1-methylindol-5-ylcarbam |
| PubChem Compound | 42633112 |
| Last Modified | Nov 11 2021 |
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